Cas no 2166760-02-5 (3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2166760-02-5
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 6406034
• PubChem ID: 165839349
• Update Time: 2025-10-28

3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one
• 2166760-02-5
• EN300-1969597

• Inchi： 1S/C8H9F3N2O/c1-5-4-13(2)12-6(5)3-7(14)8(9,10)11/h4H,3H2,1-2H3
• InChI Key： TYPDEVUNLYYFKQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(C)=CN(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one

3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)-1,1,1-Trifluoropropan-2-One: A Comprehensive Overview

The compound 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one, identified by the CAS number 2166760-02-5, is a highly specialized organic molecule with significant applications in various fields. This compound is notable for its unique structure, which combines a pyrazole ring with a trifluoropropanone moiety. The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is substituted with two methyl groups at positions 1 and 4. The trifluoropropanone group introduces a trifluoromethyl ketone functionality at position 3 of the pyrazole ring.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as the formation of the pyrazole ring and the introduction of the trifluoromethyl group. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

The structural features of this compound make it highly versatile. The pyrazole ring is known for its stability and ability to act as a scaffold for various functional groups. The trifluoromethyl ketone group introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical transformations. This combination makes 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one a valuable intermediate in the synthesis of more complex molecules.

In terms of applications, this compound has found significant use in pharmaceutical research. Its structure allows for potential interactions with biological targets such as enzymes and receptors. Recent studies have explored its role as a lead compound in drug discovery programs targeting various diseases. For example, researchers have investigated its ability to modulate enzyme activity in pathways associated with neurodegenerative diseases and cancer.

Beyond pharmaceuticals, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one has also shown promise in agrochemical applications. Its ability to act as a herbicide or fungicide has been explored in recent agricultural studies. The compound's stability under various environmental conditions makes it suitable for use in crop protection products.

The study of this compound has also contributed to advancements in green chemistry. Researchers have focused on developing sustainable methods for its synthesis and application. For instance, the use of renewable feedstocks and energy-efficient reaction conditions has been prioritized to align with global sustainability goals.

In conclusion, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-one, CAS number 2166760-025, is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and functional groups make it an invaluable tool in chemical research and development. As scientific understanding continues to evolve, this compound is expected to play an even greater role in advancing innovative solutions across pharmaceuticals and agriculture.